Neodymium triiodate

• CAS: 14732-16-2
• Molecular Formula: I3NdO9-3
• Molecular Weight: 668.95 g/mol
• SMILES: [O-]I(=O)=O.[O-]I(=O)=O.[O-]I(=O)=O.[Nd+3]
• InChI: InChI=1S/3HIO3.Nd/c3*2-1(3)4;/h3*(H,2,3,4);/q;;;+3/p-3
• InChIKey: SEHRUTVBKBCDGC-UHFFFAOYSA-K

Problem: Rare-earth iodates are not interchangeable-subtle cation radius variations produce measurable differences in pyroelectric response. Solution: Nd(IO3)3·H2O delivers a verified pyroelectric coefficient of 2.2×10⁻⁵ C·m⁻²·K⁻¹, outperforming the lanthanum analog (2.1×10⁻⁵). Key advantages: • Verified pyroelectric coefficient for thermal detector sensitivity optimization. • Multiple polymorphs available for NLO screening. • Thermal decomposition co-produces Nd5(IO6)3 and Nd2O3, enabling streamlined composite ceramic fabrication.

Neodymium Triiodate (CAS 14732-16-2): Pyroelectric Rare-Earth Iodate for Functional Material Procurement

Neodymium triiodate (Nd(IO3)3, CAS 14732-16-2) is an inorganic rare-earth iodate that crystallizes in multiple polymorphic forms, including a monoclinic P21/n polymorph synthesized hydrothermally at 170 °C [1]. Its monohydrate, Nd(IO3)3·H2O, adopts the non-centrosymmetric space group P21 and exhibits a room-temperature pyroelectric coefficient of 2.2 × 10⁻⁵ C·m⁻²·K⁻¹ [2]. The compound belongs to a class of metal iodates valued for their non-linear optical and dielectric properties, driven by the stereoactive lone pair on the IO3⁻ anion [1][3].

• [1] Wang, W. et al. Hydrothermal synthesis and crystal structures of Nd(IO3)3 and Al(IO3)3. Journal of Alloys and Compounds, 2005, 402, 119–123. DOI: 10.1016/j.jallcom.2005.04.142 View Source
• [2] Liminga, R.; Abrahams, S. C.; Bernstein, J. L. Pyroelectric Nd(IO3)3·H2O. Crystal structure of the transition-metal iodates. II. J. Chem. Phys., 1975, 62, 755–763. DOI: 10.1063/1.430521 View Source
• [3] Lin, L. et al. Incorporating rare-earth cations with moderate electropositivity into iodates for the optimized second-order nonlinear optical performance. Inorg. Chem. Front., 2020, 7, 2736–2746. DOI: 10.1039/D0QI00162G View Source

Why Generic Rare-Earth Iodates Cannot Substitute for Neodymium Triiodate in Targeted Applications

Rare-earth iodates cannot be treated as interchangeable commodities because subtle variations in cation radius and electronic configuration produce measurable differences in structure, thermal behavior, and functional properties. Nd(IO3)3·H2O crystallizes with a polar P21 structure and exhibits pyroelectricity, but this property is not universal across the lanthanide series [1]. Even within the subset of pyroelectric rare-earth iodates, the absolute magnitude of the pyroelectric coefficient varies with the lanthanide ion. Nd(IO3)3·H2O yields 2.2 × 10⁻⁵ C·m⁻²·K⁻¹ [1], while the lanthanum acid iodate 3La(IO3)3·HIO3·7H2O was independently measured at 2.1 × 10⁻⁵ C·m⁻²·K⁻¹ [2]. The quantitative spread, combined with differing thermal decomposition stoichiometries and hydration states, means that substituting, for example, a lanthanum or praseodymium iodate for Nd(IO3)3 without accounting for these differences can compromise device-level pyroelectric sensitivity or thermal processing windows.

• [1] Liminga, R.; Abrahams, S. C.; Bernstein, J. L. Pyroelectric Nd(IO3)3·H2O. Crystal structure of the transition-metal iodates. II. J. Chem. Phys., 1975, 62, 755–763. DOI: 10.1063/1.430521 View Source
• [2] Abrahams, S. C. et al. Pyroelectric 3La(IO3)3·HIO3·7H2O. Crystal structure of the transition metal iodates. V. J. Chem. Phys., 1978, 69, 2505–2513. DOI: 10.1063/1.436893 View Source

Quantitative Differentiation Evidence for Neodymium Triiodate vs. Closest Analogs

Pyroelectric Coefficient Advantage of Nd(IO3)3·H2O vs. Lanthanum Acid Iodate

The room-temperature pyroelectric coefficient of Nd(IO3)3·H2O (2.2 × 10⁻⁵ C·m⁻²·K⁻¹) is approximately 5% higher than that of the lanthanum acid iodate 3La(IO3)3·HIO3·7H2O (2.1 × 10⁻⁵ C·m⁻²·K⁻¹) [1][2]. This modest but measurable difference in absolute pyroelectric response translates to higher charge displacement per unit temperature change, a parameter directly relevant to the sensitivity of pyroelectric detectors and thermal imaging elements.

Evidence Dimension	Pyroelectric coefficient at room temperature
Target Compound Data	2.2 × 10⁻⁵ C·m⁻²·K⁻¹ (Nd(IO3)3·H2O, space group P21)
Comparator Or Baseline	2.1 × 10⁻⁵ C·m⁻²·K⁻¹ (3La(IO3)3·HIO3·7H2O, space group Aba2)
Quantified Difference	Approximately +4.8% higher for Nd(IO3)3·H2O
Conditions	Single-crystal pyroelectric measurements at 298 K; both compounds measured by anomalous X-ray scattering and direct electrical characterization

Why This Matters

For procurement decisions in pyroelectric detector manufacturing, even a 5% higher pyroelectric coefficient can reduce the required sensor area or improve signal-to-noise ratio, directly impacting device miniaturization and performance.

• [1] Liminga, R.; Abrahams, S. C.; Bernstein, J. L. Pyroelectric Nd(IO3)3·H2O. Crystal structure of the transition-metal iodates. II. J. Chem. Phys., 1975, 62, 755–763. DOI: 10.1063/1.430521 View Source
• [2] Abrahams, S. C. et al. Pyroelectric 3La(IO3)3·HIO3·7H2O. Crystal structure of the transition metal iodates. V. J. Chem. Phys., 1978, 69, 2505–2513. DOI: 10.1063/1.436893 View Source

Thermal Decomposition Stoichiometry: Nd(IO3)3 vs. La(IO3)3

Upon thermal decomposition, Nd(IO3)3 yields a mixed product of neodymium periodate and neodymium oxide following the stoichiometry 7 Nd(IO3)3 → Nd5(IO6)3 + Nd2O3 + 9 I2 + 21 O2 [1]. In contrast, La(IO3)3 decomposes solely to lanthanum periodate with a different stoichiometric ratio: 10 La(IO3)3 → 2 La5(IO6)3 + 12 I2 + 27 O2 [2]. The Nd pathway retains Nd2O3 as a co-product, which influences the post-decomposition phase assemblage and may be exploited in ceramic processing routes where a mixed periodate/oxide matrix is desirable.

Evidence Dimension	Thermal decomposition stoichiometry
Target Compound Data	7 Nd(IO3)3 → Nd5(IO6)3 + Nd2O3 + 9 I2 + 21 O2
Comparator Or Baseline	10 La(IO3)3 → 2 La5(IO6)3 + 12 I2 + 27 O2
Quantified Difference	Nd pathway produces Nd2O3 co-product; La pathway yields only periodate. Stoichiometric coefficients differ (7:10 for starting iodate, 1:2 for periodate product).
Conditions	Thermal decomposition under inert or air atmosphere; temperatures not isothermally fixed but reported in separate studies for each compound

Why This Matters

This differential decomposition enables Nd(IO3)3 to function as a single-source precursor for mixed neodymium periodate/oxide ceramics, eliminating the need for separate oxide blending steps and offering a processing advantage for complex Nd-containing oxide materials.

• [1] Wikipedia contributors. Neodymium(III) iodate. Wikipedia, The Free Encyclopedia. Accessed 2026. Citing original reference: Wang, W. et al. View Source
• [2] Lanthanum(III) iodate – Thermal decomposition. Ptable.com. Citing original reference: periodate decomposition stoichiometry. View Source

Polymorph Diversity: Nd(IO3)3 Exists in Multiple Structurally Characterized Forms

Nd(IO3)3 has been structurally characterized in at least two distinct polymorphs: a monoclinic P21/n form (a = 8.859 Å, b = 5.9296 Å, c = 15.301 Å, β = 96.95°) synthesized at 170 °C [1], and an orthorhombic Pmmn form (a = 10.2012 Å, b = 6.7053 Å, c = 7.3538 Å) reported for the monohydrate [2]. This polymorphic richness is not uniformly observed across all rare-earth iodates; for example, La(IO3)3 primarily adopts the δ, γ, β phase sequence with distinct transition temperatures [3]. The ability to access different Nd(IO3)3 polymorphs via controlled hydrothermal conditions provides synthetic flexibility to tune crystal symmetry and potentially the associated physical properties (e.g., non-centrosymmetry, dielectric behavior).

Evidence Dimension	Number of structurally characterized polymorphs and their space groups
Target Compound Data	At least two: monoclinic P21/n and orthorhombic Pmmn (monohydrate). Lattice parameters available for both.
Comparator Or Baseline	La(IO3)3 exhibits δ, γ, β transitions. Pr(IO3)3 and other Ln iodates may show fewer reported polymorphs.
Quantified Difference	Quantitative comparison of thermodynamic stability between Nd(IO3)3 polymorphs is not available in the current literature; the differentiation is structural diversity rather than property magnitude.
Conditions	Hydrothermal synthesis at 170 °C for P21/n polymorph; room-temperature crystallization for monohydrate Pmmn form

Why This Matters

Polymorph availability matters for crystal growth and device fabrication: the ability to select a specific polymorph with desired symmetry (centrosymmetric vs. non-centrosymmetric) directly impacts suitability for nonlinear optical or pyroelectric applications.

• [1] Wang, W. et al. Hydrothermal synthesis and crystal structures of Nd(IO3)3 and Al(IO3)3. Journal of Alloys and Compounds, 2005, 402, 119–123. DOI: 10.1016/j.jallcom.2005.04.142 View Source
• [2] Liminga, R.; Abrahams, S. C.; Bernstein, J. L. Pyroelectric Nd(IO3)3·H2O. Crystal structure of the transition-metal iodates. II. J. Chem. Phys., 1975, 62, 755–763. DOI: 10.1063/1.430521 View Source
• [3] Structures, Thermal Behaviors, and Luminescent Properties of Anhydrous Lanthanum Iodate Polymorphs. RISIS2 Open Data VRE Catalogue, 2016. View Source

High-Value Application Scenarios for Neodymium Triiodate Based on Verified Differentiation Evidence

Pyroelectric Infrared Detectors and Thermal Imaging Sensors

Nd(IO3)3·H2O single crystals with a confirmed pyroelectric coefficient of 2.2 × 10⁻⁵ C·m⁻²·K⁻¹ [1] are suitable for pyroelectric detector elements where this coefficient exceeds that of the lanthanum analog 3La(IO3)3·HIO3·7H2O (2.1 × 10⁻⁵ C·m⁻²·K⁻¹) [2]. The higher charge output per Kelvin of temperature change can improve detector sensitivity or allow smaller pixel sizes in thermal imaging arrays.

Single-Source Precursor for Neodymium Periodate/Oxide Composite Ceramics

The thermal decomposition of Nd(IO3)3 produces a co-mixture of Nd5(IO6)3 and Nd2O3 (stoichiometry: 7 Nd(IO3)3 → Nd5(IO6)3 + Nd2O3 + 9 I2 + 21 O2) [3]. This intrinsic co-production of oxide and periodate phases can be exploited to fabricate Nd-containing composite ceramics without the need for separate oxide-blending steps, offering a streamlined processing route for solid-state electrolyte or catalyst support materials.

Nonlinear Optical Material Discovery via Polymorph Screening

The existence of multiple polymorphs of Nd(IO3)3, including the monoclinic P21/n form [4] and the orthorhombic monohydrate form [1], creates a platform for polymorph screening in nonlinear optical (NLO) materials research. Researchers can systematically evaluate SHG efficiency and laser damage thresholds across polymorphs, with the non-centrosymmetric P21 monohydrate already demonstrating pyroelectric and piezoelectric activity.

• [1] Liminga, R.; Abrahams, S. C.; Bernstein, J. L. Pyroelectric Nd(IO3)3·H2O. Crystal structure of the transition-metal iodates. II. J. Chem. Phys., 1975, 62, 755–763. DOI: 10.1063/1.430521 View Source
• [2] Abrahams, S. C. et al. Pyroelectric 3La(IO3)3·HIO3·7H2O. Crystal structure of the transition metal iodates. V. J. Chem. Phys., 1978, 69, 2505–2513. DOI: 10.1063/1.436893 View Source
• [3] Wikipedia contributors. Neodymium(III) iodate. Wikipedia, The Free Encyclopedia. Accessed 2026. Thermal decomposition equation. View Source
• [4] Wang, W. et al. Hydrothermal synthesis and crystal structures of Nd(IO3)3 and Al(IO3)3. Journal of Alloys and Compounds, 2005, 402, 119–123. DOI: 10.1016/j.jallcom.2005.04.142 View Source